Cas no 353783-37-6 (N-(3-methylphenyl)-2-pyrazinecarboxamide)

• Product Name: N-(3-methylphenyl)-2-pyrazinecarboxamide
• CAS No: 353783-37-6
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 3076746
• PubChem ID: 743190
• Update Time: 2025-04-21

N-(3-methylphenyl)-2-pyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-pyrazinecarboxamide
• MLS001208152
• STK421387
• AK-968/11368573
• Pyrazine-2-carboxylic acid (3-methyl-phenyl)-amide
• SCHEMBL259290
• CHEMBL1530239
• N~2~-(3-METHYLPHENYL)-2-PYRAZINECARBOXAMIDE
• CBMicro_024763
• 353783-37-6
• DTXSID001329665
• Pyrazine-2-carboxylic acid m-tolylamide
• BIM-0024644.P001
• AKOS000665296
• N-(m-tolyl)pyrazine-2-carboxamide
• SR-01000433579
• SR-01000433579-1
• N-(3-methylphenyl)pyrazine-2-carboxamide
• Z27791161
• CCG-11466
• HMS2848D05
• Cambridge id 5556613
• SMR000518581

• Inchi： 1S/C12H11N3O/c1-9-3-2-4-10(7-9)15-12(16)11-8-13-5-6-14-11/h2-8H,1H3,(H,15,16)
• InChI Key： ASWRZMFQNLKJSF-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CN=1)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides